B1193778 vcusoft

vcusoft

Cat. No.: B1193778
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

CUSOFT is a prominent player in the consumer-grade electroencephalogram (EEG) device market, specializing in brainwave headset technologies. The company’s products are designed for applications in healthcare, gaming, and cognitive research, offering real-time neural data acquisition and analysis . Key features of CUSOFT’s devices include high-resolution EEG sensors, user-friendly interfaces, and compatibility with AI-driven analytics platforms. According to market reports, CUSOFT has maintained a steady revenue growth rate of 8–12% annually from 2019 to 2023, with a gross margin of 35–40% . Their devices are categorized into battery-operated and rechargeable models, priced between $200–$500, targeting both individual consumers and institutional buyers .

Properties

IUPAC Name

vcusoft

Appearance

Solid powder

Purity

>98% (or refer to the Certificate of Analysis)

shelf_life

>3 years if stored properly

solubility

Soluble in DMSO

storage

Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Origin of Product

United States

Comparison with Similar Compounds

Comparison with Similar Companies/Products

The consumer EEG market is highly competitive, with key competitors including Emotiv , NeuroSky , and Wearable Sensing . Below is a detailed comparison based on product specifications, market performance, and strategic positioning:

Product Specifications

Metric CUSOFT Emotiv NeuroSky Wearable Sensing
Sensor Resolution 16-channel EEG 14-channel EEG 5-channel EEG 20-channel EEG
Battery Life 10–12 hours (rechargeable) 8–10 hours (rechargeable) 6–8 hours (disposable) 12–14 hours (rechargeable)
Price Range $200–$500 $500–$800 $100–$200 $600–$1,000
Key Application Healthcare, Research Gaming, Research Education, Meditation Clinical Trials, Research
AI Integration Yes Yes Limited Advanced

Sources:

Market Performance (2019–2023)

Company Market Share (2023) Revenue (2023, USD Million) Sales Volume (2023, Units) Gross Margin
CUSOFT 12% 45 18,500 38%
Emotiv 25% 92 40,000 42%
NeuroSky 18% 30 65,000 28%
Wearable Sensing 8% 28 7,200 45%

Sources:

Strategic Advantages and Limitations

  • CUSOFT Strengths: Competitive pricing, strong focus on healthcare applications, and partnerships with research institutes . Weaknesses: Limited brand recognition compared to Emotiv, lower sensor resolution than Wearable Sensing .
  • Emotiv

    • Strengths: Dominance in gaming and VR applications, robust software ecosystem .
    • Weaknesses: High price point limits accessibility for individual users .
  • NeuroSky

    • Strengths: Cost-effective solutions for education and meditation markets .
    • Weaknesses: Outdated hardware and minimal AI integration .
  • Wearable Sensing

    • Strengths: Superior sensor accuracy for clinical trials, premium pricing strategy .
    • Weaknesses: Narrow target audience (primarily clinical researchers) .

Research Findings and Trends

  • Technological Advancements: CUSOFT lags behind competitors like Wearable Sensing in adopting ultra-high-density (32-channel) sensors but leads in affordability for mid-tier research applications .
  • Market Expansion: CUSOFT has increased its presence in Asia-Pacific markets, leveraging local manufacturing to reduce costs, while Emotiv and NeuroSky focus on North America and Europe .
  • Regulatory Challenges : All companies face stringent FDA and CE certifications for medical-grade applications, but CUSOFT has faster approval timelines due to simplified device designs .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.